Cas no 898227-76-4 (3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-ethyl-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-ethyl-, ethyl ester
• CAS No: 898227-76-4
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 587992
• PubChem ID: 71407665
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-ethyl-, ethyl ester
• ethyl 6-chloro-5-cyano-2-ethylnicotinate
• ethyl 6-chloro-5-cyano-2-ethylpyridine-3-carboxylate
• DTXSID40828184
• SCHEMBL4109638
• 898227-76-4
• IFSOLLFFMRIWBX-UHFFFAOYSA-N

• Inchi： 1S/C11H11ClN2O2/c1-3-9-8(11(15)16-4-2)5-7(6-13)10(12)14-9/h5H,3-4H2,1-2H3
• InChI Key： IFSOLLFFMRIWBX-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(=O)OCC)C(CC)=N1

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63Ų